Cas no 62295-31-2 (1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester)
62295-31-2 structure
Product Name:1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester
CAS No:62295-31-2
MF:C14H10NO4
MW:256.233503818512
CID:450380
PubChem ID:71387817
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester
- 2-(pyridin-4-ylmethoxycarbonyl)benzoate
- 2-{[(Pyridin-4-yl)methoxy]carbonyl}benzoate
- DTXSID30809922
- 62295-31-2
-
- Inchi: 1S/C14H11NO4/c16-13(17)11-3-1-2-4-12(11)14(18)19-9-10-5-7-15-8-6-10/h1-8H,9H2,(H,16,17)/p-1
- InChI Key: YIYVRSBPNNVYSC-UHFFFAOYSA-M
- SMILES: O(C(C1C=CC=CC=1C(=O)[O-])=O)CC1C=CN=CC=1
Computed Properties
- Exact Mass: 256.061
- Monoisotopic Mass: 256.06098280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- PSA: 79.32
1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
62295-31-2 (1,2-Benzenedicarboxylic acid, mono(4-pyridinylmethyl) ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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